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Compound of Interest

Compound Name: Indophagolin

Cat. No.: B2924021 Get Quote

Introduction

Indophagolin is a novel synthetic compound that has demonstrated potent and selective

activity in various cell-based assays. Its unique mechanism of action targets key signaling

pathways implicated in cell proliferation and survival, making it a valuable tool for researchers

in oncology, immunology, and drug development. These application notes provide an overview

of Indophagolin, its mechanism of action, and detailed protocols for its use in cell culture

experiments.

Mechanism of Action
Indophagolin has been shown to be a potent inhibitor of the PI3K/Akt/mTOR signaling

pathway. This pathway is a critical regulator of cell growth, proliferation, differentiation, and

survival. Dysregulation of the PI3K/Akt/mTOR pathway is a common feature in many human

cancers, making it an attractive target for therapeutic intervention. Indophagolin exerts its

effects by binding to the kinase domain of PI3K, thereby preventing the phosphorylation of its

downstream targets, Akt and mTOR. This inhibition leads to cell cycle arrest and apoptosis in a

variety of cancer cell lines.

Signaling Pathway Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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